Cas no 1432677-71-8 (2-amino-4-hydroxy-4-phenylbutanoic acid hydrochloride)

• Product Name: 2-amino-4-hydroxy-4-phenylbutanoic acid hydrochloride
• CAS No: 1432677-71-8
• MF: C₁₀H₁₄ClNO₃
• MW: 231.676062107086
• CID: 4599450
• PubChem ID: 71757982
• Update Time: 2025-06-08

2-amino-4-hydroxy-4-phenylbutanoic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-amino-4-hydroxy-4-phenylbutanoic acid hydrochloride

• Inchi： 1S/C10H13NO3.ClH/c11-8(10(13)14)6-9(12)7-4-2-1-3-5-7;/h1-5,8-9,12H,6,11H2,(H,13,14);1H
• InChI Key： HCENOFSMNCAGEH-UHFFFAOYSA-N
• SMILES： C(C1C=CC=CC=1)(O)CC(N)C(=O)O.Cl

Additional information on 2-amino-4-hydroxy-4-phenylbutanoic acid hydrochloride

Introduction to 2-Amino-4-Hydroxy-4-Phenylbutanoic Acid Hydrochloride (CAS No. 1432677-71-8)

2-Amino-4-hydroxy-4-phenylbutanoic acid hydrochloride, also known by its CAS number 1432677-71-8, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is a derivative of amino acids and exhibits unique structural and functional properties that make it a valuable candidate for various applications, particularly in the development of novel therapeutic agents.

The chemical structure of 2-amino-4-hydroxy-4-phenylbutanoic acid hydrochloride consists of an amino group, a hydroxyl group, and a phenyl group attached to a butanoic acid backbone. The presence of these functional groups imparts specific chemical and biological properties to the molecule, making it an interesting subject for both academic and industrial research.

Recent studies have explored the potential of 2-amino-4-hydroxy-4-phenylbutanoic acid hydrochloride in various therapeutic areas. One notable area of research is its application in the treatment of neurodegenerative diseases. The compound's ability to cross the blood-brain barrier and its neuroprotective effects have been investigated in preclinical models, showing promising results. For instance, a study published in the Journal of Medicinal Chemistry reported that this compound can effectively reduce oxidative stress and inflammation in neuronal cells, which are key factors in the progression of diseases such as Alzheimer's and Parkinson's.

In addition to its neuroprotective properties, 2-amino-4-hydroxy-4-phenylbutanoic acid hydrochloride has also shown potential as an anti-inflammatory agent. Research conducted at the University of California, Los Angeles (UCLA) demonstrated that this compound can inhibit the production of pro-inflammatory cytokines, such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α), in both in vitro and in vivo models. These findings suggest that the compound may have broad-spectrum anti-inflammatory effects, making it a potential candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic properties of 2-amino-4-hydroxy-4-phenylbutanoic acid hydrochloride have also been extensively studied. Its high bioavailability and favorable metabolic profile make it suitable for oral administration, which is a significant advantage for drug development. A clinical trial conducted by a leading pharmaceutical company evaluated the safety and efficacy of this compound in healthy volunteers. The results indicated that the compound was well-tolerated with no serious adverse effects reported, paving the way for further clinical trials.

The synthetic route for producing 2-amino-4-hydroxy-4-phenylbutanoic acid hydrochloride has been optimized to ensure high yield and purity. Various methods have been developed, including multi-step synthesis involving protected amino acids and subsequent deprotection steps. These methods have been validated through rigorous quality control measures to ensure that the final product meets the stringent standards required for pharmaceutical applications.

In conclusion, 2-amino-4-hydroxy-4-phenylbutanoic acid hydrochloride (CAS No. 1432677-71-8) is a promising compound with diverse therapeutic potential. Its unique chemical structure and biological activities make it an attractive candidate for further research and development in the fields of neurodegenerative diseases, inflammation, and other medical conditions. As ongoing studies continue to uncover new insights into its mechanisms of action, this compound is likely to play an increasingly important role in advancing medical treatments.